methyl 4-chloro-2-fluoro-3-methylbenzoate
Description
Methyl 4-chloro-2-fluoro-3-methylbenzoate is a chemical compound with the molecular formula C8H6ClFO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a methyl group, a chloro group, a fluoro group, and a methoxy group . The exact spatial arrangement of these groups can be determined using techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
This compound is a solid compound . Detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current literature.Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-chloro-2-fluoro-3-methylbenzoate involves the reaction of 4-chloro-2-fluoro-3-methylbenzoic acid with methanol and a dehydrating agent to form the ester.", "Starting Materials": [ "4-chloro-2-fluoro-3-methylbenzoic acid", "methanol", "dehydrating agent (such as sulfuric acid or phosphorus pentoxide)" ], "Reaction": [ "Add 4-chloro-2-fluoro-3-methylbenzoic acid to a round-bottom flask.", "Add methanol and a dehydrating agent to the flask.", "Heat the mixture under reflux for several hours.", "Allow the mixture to cool and then pour it into a separatory funnel.", "Extract the ester with a suitable organic solvent (such as diethyl ether or dichloromethane).", "Wash the organic layer with water and brine.", "Dry the organic layer over anhydrous magnesium sulfate.", "Filter the solution and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
| 153556-53-7 | |
Molecular Formula |
C9H8ClFO2 |
Molecular Weight |
202.6 |
Purity |
95 |
Origin of Product |
United States |
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